Cas no 1040668-61-8 (8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1040668-61-8
• MF: C₁₀H₁₃BrN₄O₂
• MW: 301.139820814133
• CID: 6407992
• PubChem ID: 27370824
• Update Time: 2025-05-19

8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-bromo-1,7-diethyl-3-methylpurine-2,6-dione
• AKOS024481534
• 8-bromo-1,7-diethyl-3-methyl-1H-purine-2,6(3H,7H)-dione
• F3260-0607
• 1040668-61-8

• Inchi： 1S/C10H13BrN4O2/c1-4-14-6-7(12-9(14)11)13(3)10(17)15(5-2)8(6)16/h4-5H2,1-3H3
• InChI Key： OLBJFTCWWMJGFY-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)N(CC)C2=O)N=C1Br

Computed Properties

• Exact Mass: 300.02219g/mol
• Monoisotopic Mass: 300.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.4Ų

Additional information on 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 1040668-61-8): Properties, Applications, and Research Insights

The compound 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS 1040668-61-8) is a brominated purine derivative with a unique molecular structure that has garnered significant attention in pharmaceutical and biochemical research. Its systematic name reflects its intricate purine backbone, which is modified with bromo, ethyl, and methyl substituents, contributing to its distinct chemical and biological properties. Researchers are increasingly exploring its potential as a small-molecule modulator in targeted therapies, particularly in the context of enzyme inhibition and signal transduction pathways.

In recent years, the demand for highly functionalized purine derivatives like 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to their versatility in drug discovery. This compound’s bromine atom at the 8-position enhances its reactivity, making it a valuable intermediate for cross-coupling reactions in medicinal chemistry. Its ethyl and methyl groups further influence its lipophilicity, which is critical for optimizing bioavailability and membrane permeability—key factors in the development of central nervous system (CNS) drugs and anti-inflammatory agents.

The CAS 1040668-61-8 compound has also been investigated for its potential role in neurodegenerative disease research, a hot topic in 2024. Studies suggest that modified purines can interact with adenosine receptors, which are implicated in conditions like Parkinson’s and Alzheimer’s diseases. This aligns with growing public interest in neuroprotective compounds and cognitive health supplements, as evidenced by frequent searches for terms like "purine-based neurotherapeutics" and "brominated small molecules for brain health".

From a synthetic perspective, 8-bromo-1,7-diethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exemplifies the convergence of green chemistry and precision medicine. Researchers are optimizing its synthesis to reduce waste and improve yield, addressing the pharmaceutical industry’s push for sustainable manufacturing. Its crystallographic data and solubility profiles are frequently discussed in forums focusing on structure-activity relationships (SAR), a trending subject in AI-driven drug design.

In summary, CAS 1040668-61-8 represents a promising scaffold for next-generation therapeutics. Its multifaceted applications—from enzyme inhibitors to neuroprotective agents—highlight its relevance in contemporary research. As the scientific community continues to explore its potential, this compound may soon feature prominently in patents targeting age-related diseases and metabolic disorders, answering the call for innovative solutions in global healthcare challenges.